Cas no 54765-12-7 (2-(1-benzothiophen-2-yl)acetaldehyde)

2-(1-benzothiophen-2-yl)acetaldehyde structure
54765-12-7 structure
Product Name:2-(1-benzothiophen-2-yl)acetaldehyde
CAS No:54765-12-7
MF:C10H8OS
MW:176.234921455383
MDL:MFCD24676065
CID:2136293
PubChem ID:19912860
Update Time:2025-07-29

2-(1-benzothiophen-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-acetaldehyde
    • 2-(1-benzothiophen-2-yl)acetaldehyde
    • RZTQKESTDPQKHS-UHFFFAOYSA-N
    • 54765-12-7
    • Benzo[b]thiophen-2-yl-acetaldehyde
    • DA-35176
    • EN300-1999639
    • SCHEMBL12741
    • MDL: MFCD24676065
    • Inchi: 1S/C10H8OS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,6-7H,5H2
    • InChI Key: RZTQKESTDPQKHS-UHFFFAOYSA-N
    • SMILES: S1C(CC=O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 176.02958605Da
  • Monoisotopic Mass: 176.02958605Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.3Ų

2-(1-benzothiophen-2-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1999639-0.05g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
0.05g
$647.0 2023-09-16
Enamine
EN300-1999639-0.1g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
0.1g
$678.0 2023-09-16
Enamine
EN300-1999639-0.25g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
0.25g
$708.0 2023-09-16
Enamine
EN300-1999639-0.5g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
0.5g
$739.0 2023-09-16
Enamine
EN300-1999639-1.0g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
1g
$1371.0 2023-05-31
Enamine
EN300-1999639-2.5g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
2.5g
$1509.0 2023-09-16
Enamine
EN300-1999639-5.0g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
5g
$3977.0 2023-05-31
Enamine
EN300-1999639-10.0g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
10g
$5897.0 2023-05-31
Enamine
EN300-1999639-1g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
1g
$770.0 2023-09-16
Enamine
EN300-1999639-5g
2-(1-benzothiophen-2-yl)acetaldehyde
54765-12-7
5g
$2235.0 2023-09-16
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.